Cas no 1381944-67-7 (Methyl 4-fluoro-3-(4-methylphenyl)benzoate)

• Product Name: Methyl 4-fluoro-3-(4-methylphenyl)benzoate
• CAS No: 1381944-67-7
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD22375076
• CID: 1037673
• PubChem ID: 70699944
• Update Time: 2025-10-24

Methyl 4-fluoro-3-(4-methylphenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-4'-methyl-[1,1'-biphenyl]-3-carboxylate
• methyl 4-fluoro-3-(4-methylphenyl)benzoate
• ACMC-209cgl
• AK108070
• ANW-20419
• CTK8B0735
• KB-257713
• MFCD22375076
• DTXSID10743057
• 1381944-67-7
• [1,1'-Biphenyl]-3-carboxylic acid, 6-fluoro-4'-methyl-, methyl ester
• Methyl6-fluoro-4'-methyl-[1,1'-biphenyl]-3-carboxylate
• Methyl 6-fluoro-4'-methyl[1,1'-biphenyl]-3-carboxylate
• BS-21366
• CS-0212227
• Methyl 4-fluoro-3-(4-methylphenyl)benzoate

• MDL： MFCD22375076
• Inchi： 1S/C15H13FO2/c1-10-3-5-11(6-4-10)13-9-12(15(17)18-2)7-8-14(13)16/h3-9H,1-2H3
• InChI Key： SBUQUZPXWGUBDD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OC)C=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 244.08995782g/mol
• Monoisotopic Mass: 244.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Methyl 4-fluoro-3-(4-methylphenyl)benzoate

Methyl 4-fluoro-3-(4-methylphenyl)benzoate (CAS No. 1381944-67-7): A Comprehensive Overview

Methyl 4-fluoro-3-(4-methylphenyl)benzoate, identified by its CAS number 1381944-67-7, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of benzoate derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro substituent and a methylphenyl group, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The Methyl 4-fluoro-3-(4-methylphenyl)benzoate molecule exhibits a high degree of specificity, which is crucial for its potential use in drug development. The fluoro group, in particular, is known to modulate the pharmacokinetic and pharmacodynamic properties of molecules, enhancing their bioavailability and metabolic stability. This characteristic has made fluoro-substituted compounds valuable in the design of novel therapeutic agents. The methylphenyl group further contributes to the compound's complexity, influencing its interactions with biological targets and potentially expanding its range of applications.

In recent years, there has been a surge in research focused on benzoate derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that these compounds can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in Methyl 4-fluoro-3-(4-methylphenyl)benzoate may contribute to its ability to interact with specific enzymes and receptors, thereby influencing cellular processes. This has prompted researchers to explore its potential as a lead compound for the development of new drugs targeting complex diseases.

The synthesis of Methyl 4-fluoro-3-(4-methylphenyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro group and the methylphenyl moiety necessitates specialized synthetic techniques to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to produce this compound with increasing efficiency, making it more accessible for research purposes. The development of novel catalytic systems has also played a crucial role in optimizing the synthesis process.

One of the most compelling aspects of studying Methyl 4-fluoro-3-(4-methylphenyl)benzoate is its potential in drug discovery. Researchers are particularly interested in its ability to modulate biological pathways associated with diseases such as cancer and neurodegenerative disorders. Preclinical studies have begun to uncover the mechanisms by which this compound exerts its effects, providing insights into its therapeutic potential. The interaction between the fluoro group and biological targets appears to be a key factor in its activity, suggesting that further modifications could enhance its efficacy.

The pharmaceutical industry has taken note of the promising properties of benzoate derivatives like Methyl 4-fluoro-3-(4-methylphenyl)benzoate. Several companies are investing in research aimed at developing novel drugs based on these compounds. The structural flexibility of this molecule allows for the exploration of various analogs with enhanced pharmacological properties. By modifying different parts of the molecule, researchers can fine-tune its activity to target specific diseases more effectively.

The environmental impact of synthesizing and using Methyl 4-fluoro-3-(4-methylphenyl)benzoate is also a consideration in modern research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices are becoming increasingly important as the demand for pharmaceuticals grows globally. The adoption of renewable feedstocks and catalytic processes can help make the production of this compound more environmentally friendly.

In conclusion, Methyl 4-fluoro-3-(4-methylphenyl)benzoate (CAS No. 1381944-67-7) represents a fascinating area of research with significant implications for drug development. Its unique structural features and biological activities make it a valuable candidate for further investigation. As our understanding of its properties grows, so does its potential as a therapeutic agent. Continued research into this compound will likely yield new insights into disease mechanisms and lead to innovative treatments for various conditions.